![molecular formula C26H32N4OS B2787757 2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide CAS No. 1190001-64-9](/img/structure/B2787757.png)
2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide
Description
2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H32N4OS and its molecular weight is 448.63. The purity is usually 95%.
BenchChem offers high-quality 2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Potential
2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide: demonstrates antioxidant activity. Its ability to scavenge free radicals, such as the 2,2-Diphenyl-1-picrylhydrazyl (DPPH) radical, contributes to its potential use in cosmetics. Specifically, it may serve as a whitening ingredient due to its tyrosinase inhibitory ability, which helps reduce melanin synthesis and skin pigmentation .
Stability Improvement in Cosmetics
Ascorbic acid, commonly used in cosmetics for its whitening properties, is prone to degradation. However, 3-O-ethyl ascorbic acid , a derivative of ascorbic acid, offers enhanced stability. The presence of an ethyl group prevents oxidation, making it more robust. Researchers have optimized its stability conditions, recommending a temperature of 36.3°C and a pH of 5.46 for cosmetic formulations .
Green Solvent for Polymerization
Ethyl acetate, a solvent, plays a crucial role in the synthesis of poly(2-ethyl-2-oxazoline) . This switch from acetonitrile and chlorobenzene to ethyl acetate represents a greener approach, enhancing pharmaceutical compliance and compatibility .
Ether Derivatives of Ethyl Cellulose
The hydroxyl groups of ethyl cellulose can react with alkyne groups, leading to the formation of novel derivatives. For instance, ethyl cellulose phenyl propylene ketone ether derivatives (ECPPKs) are synthesized by reacting ethyl cellulose with 1-phenyl-2-propargyl-1-ketone. These derivatives hold promise in various applications .
properties
IUPAC Name |
2-[[8-ethyl-2-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N4OS/c1-4-20-8-12-22(13-9-20)27-23(31)18-32-25-24(21-10-6-19(3)7-11-21)28-26(29-25)14-16-30(5-2)17-15-26/h6-13H,4-5,14-18H2,1-3H3,(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVSJWAYKHVRQGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCN(CC3)CC)N=C2C4=CC=C(C=C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-ethylphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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